Cas no 68672-45-7 ((Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid)

• Product Name: (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid
• CAS No: 68672-45-7
• MF: C₂₄H₁₉N₃O₃S
• MW: 429.490964174271
• CID: 4820368
• Update Time: 2025-07-17

(Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(Hydroxyimino)-2-(2-(tritylamino)thiazol-4-yl)acetic acid
• (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl) acetic acid
• (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid
• 2-(Tritylamino)-alpha-[(Z)-hydroxyimino]thiazole-4-acetic acid
• (2Z)-2-hydroxyimino-2-[2-(tritylamino)-1,3-thiazol-4-yl]acetic Acid
• 2-(2-triphenylmethylamino-4-thiazolyl)- 2-(Z-hydroxyimino)acetic acid
• 2-(2-triphenylmethylamino-4-thiazolyl)-2-(Z-hydroxyimino)acetic acid

• Inchi： 1S/C24H19N3O3S/c28-22(29)21(27-30)20-16-31-23(25-20)26-24(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16,30H,(H,25,26)(H,28,29)/b27-21+
• InChI Key： LOHLGUGGIGMESE-SZXQPVLSSA-N
• SMILES： S1C=C(/C(/C(=O)O)=N\O)N=C1NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 580
• XLogP3: 6.5
• Topological Polar Surface Area: 123

Additional information on (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid

Recent Advances in the Study of (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid (CAS: 68672-45-7)

In recent years, (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid (CAS: 68672-45-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and tritylamino functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The compound's structural complexity and reactivity make it a valuable candidate for further investigation and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its efficacy against a panel of bacterial and fungal pathogens. The results indicated significant inhibitory activity against Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. These findings suggest that the compound could serve as a lead structure for the development of novel antimicrobial agents.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anticancer properties of (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid. The researchers utilized molecular docking simulations to predict the compound's interaction with key oncogenic targets, followed by in vivo experiments in murine models. The data revealed a potent inhibitory effect on tumor growth, particularly in breast and lung cancer cell lines. The study also highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, providing a mechanistic basis for its anticancer activity.

In addition to its therapeutic potential, (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid has also been the subject of research in drug delivery systems. A 2024 article in Advanced Drug Delivery Reviews discussed the incorporation of this compound into nanoparticle formulations to enhance its bioavailability and target specificity. The study demonstrated that encapsulation in polymeric nanoparticles significantly improved the compound's stability and sustained release profile, paving the way for its use in targeted therapy.

Despite these promising developments, challenges remain in the clinical translation of (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid. Issues such as scalability of synthesis, pharmacokinetic optimization, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential as a multifunctional agent in chemical biology and pharmaceutical applications.

In conclusion, (Z)-2-Hydroxyimino-2-(2-tritylaminothiazol-4-yl)acetic acid (CAS: 68672-45-7) represents a compelling area of research with broad implications for drug discovery and development. Continued investigation into its mechanisms of action, structural modifications, and delivery systems will be crucial for unlocking its full therapeutic potential. The recent studies highlighted in this briefing provide a solid foundation for future research and underscore the importance of this compound in advancing the field of chemical biology and medicine.